Cas no 81827-76-1 (1a,1b-Dihomothromboxane B2)

1a,1b-Dihomothromboxane B2 structure
1a,1b-Dihomothromboxane B2 structure
Product Name:1a,1b-Dihomothromboxane B2
CAS No:81827-76-1
MF:C22H38O6
MW:398.533527851105
CID:987152
PubChem ID:6439599
Update Time:2024-03-01

1a,1b-Dihomothromboxane B2 Chemical and Physical Properties

Names and Identifiers

    • 1a,1b-Dihomo-thromboxane B2
    • (E)-9-[4,6-dihydroxy-2-[(E)-3-hydroxyoct-1-enyl]oxan-3-yl]non-7-enoic acid
    • 1a,1b-Dihomothromboxane B2
    • 7-Nonenoic acid, 9-(tetrahydro-4,6-dihydroxy-2-(3-hydroxy-1-octenyl)-2H-pyran-3-yl)-
    • Inchi: 1S/C22H38O6/c1-2-3-8-11-17(23)14-15-20-18(19(24)16-22(27)28-20)12-9-6-4-5-7-10-13-21(25)26/h6,9,14-15,17-20,22-24,27H,2-5,7-8,10-13,16H2,1H3,(H,25,26)/b9-6+,15-14+
    • InChI Key: PXYWKDWTLGSULH-NUFNZXCZSA-N
    • SMILES: O1C(CC(C(C/C=C/CCCCCC(=O)O)C1/C=C/C(CCCCC)O)O)O

Computed Properties

  • Exact Mass: 398.26683893g/mol
  • Monoisotopic Mass: 398.26683893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 14
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107
  • XLogP3: 3.5
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